Cas no 890839-10-8 (methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate)

Methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include stability under ambient conditions, making it easier to handle and store compared to boronic acids. The sterically hindered ester group enhances selectivity in coupling reactions, reducing side products. The tetramethyl dioxaborolane moiety improves solubility in organic solvents, facilitating homogeneous reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Its robust structure ensures consistent performance in demanding synthetic applications.

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate structure

890839-10-8 structure

Product Name:methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate

CAS No:890839-10-8

MF:C₁₇H₂₅BO₄

MW:304.189005613327

MDL:MFCD18761362

CID:1088546

PubChem ID:57871083

Update Time:2025-05-27

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
- methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
- AMTB444
- 4-(1-Methoxy-2-methyl-1-oxo-2-propyl)phenylboronic Acid Pinacol Ester
- EN300-6486468
- D85805
- 2-Methyl-2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-propionic acid methyl ester
- A915081
- SCHEMBL10458
- CS-0177884
- FT-0759520
- Methyl alpha,alpha-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate
- AKOS022185376
- Methyl2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
- MFCD18761362
- Z2044772885
- DTXSID201132856
- 4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester
- SY333295
- methyl 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
- RAGWTXRTMGSMRC-UHFFFAOYSA-N
- AS-3119
- 890839-10-8
- DA-32944
- Methyl I+/-,I+/--dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate
- MDL： MFCD18761362
- Inchi： 1S/C17H25BO4/c1-15(2,14(19)20-7)12-8-10-13(11-9-12)18-21-16(3,4)17(5,6)22-18/h8-11H,1-7H3
- InChI Key： RAGWTXRTMGSMRC-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)C(C(=O)OC)(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 304.18500
Monoisotopic Mass: 304.1845894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76000
LogP: 2.43640

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Security Information

Signal Word：Warning
Hazard Statement： H315; H319
Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
Storage Condition：Store at room temperature

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D476558-100mg	4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester	890839-10-8		100mg	$64.00	2023-05-18
TRC	D476558-250mg	4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester	890839-10-8		250mg	$92.00	2023-05-18
TRC	D476558-500mg	4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester	890839-10-8		500mg	$144.00	2023-05-18
TRC	D476558-1g	4-(1,1-Dimethyl-1-methoxycarbonyl)methylphenylboronic acid pinacol ester	890839-10-8		1g	$ 160.00	2022-06-05
AK Scientific	AMTB444-250mg	Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate	890839-10-8	95%	250mg	$29	2025-02-18
AK Scientific	AMTB444-1g	Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate	890839-10-8	95%	1g	$80	2025-02-18
AK Scientific	AMTB444-5g	Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate	890839-10-8	95%	5g	$280	2025-02-18
abcr	AB337081-1 g	Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate; .	890839-10-8		1g	€148.70	2023-04-26
abcr	AB337081-5 g	Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate; .	890839-10-8		5g	€416.00	2023-04-26
abcr	AB337081-1g	Methyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate; .	890839-10-8		1g	€148.70	2025-02-21

methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Suppliers

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(CAS:890839-10-8)methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate

Order Number:A915081

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:54

Price ($):349.0/1224.0

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methyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

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